Cas no 22391-34-0 (1(10),8-Aristoladien-2-one)

• Product Name: 1(10),8-Aristoladien-2-one
• CAS No: 22391-34-0
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 2032834
• PubChem ID: 101297625
• Update Time: 2025-04-21

1(10),8-Aristoladien-2-one Chemical and Physical Properties

Names and Identifiers

• 1(10),8-Aristoladien-2-one
• 1,8,9,10-Tetradehydroaristolan-2-on
• 1,8,9,10-Tetrahydro-aristolanon-(2)
• 5-Oxo-1,1,7cis,7acis-tetramethyl-1aref-5,6,7,7a,7bcis-hexahydro-1H-cyclopropanaphthalin
• 1.8.9.10-Dehydroaristolanon-(2)
• Nardostachon
• (1aR)-1,1a,6,7,7a,7bβ-Hexahydro-1,1,7β,7aβ-tetramethyl-5H-cyclopropa[a]naphthalen-5-one
• Aristola-1(10),8-dien-2-one
• 22391-34-0
• FS-6883
• HY-N8990
• CS-0149497
• (1Ar,7R,7aR,7bS)-1,1,7,7a-tetramethyl-1a,6,7,7b-tetrahydrocyclopropa[a]naphthalen-5-one
• AKOS040761372
• E89057
• DA-50694
• (1aR,7R,7aR,7bS)-1,1,7,7a-tetramethyl-1aH,6H,7H,7bH-cyclopropa[a]naphthalen-5-one

• Inchi： 1S/C15H20O/c1-9-7-11(16)8-10-5-6-12-13(14(12,2)3)15(9,10)4/h5-6,8-9,12-13H,7H2,1-4H3/t9-,12-,13+,15+/m1/s1
• InChI Key： FAGPISMIHLVLSK-JWFUOXDNSA-N
• SMILES： O=C1C=C2C=C[C@H]3C(C)(C)[C@H]3[C@@]2(C)[C@H](C)C1

Computed Properties

• Exact Mass: 216.151415257g/mol
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 325.7±9.0 °C at 760 mmHg
• Flash Point: 141.7±9.6 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1(10),8-Aristoladien-2-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aristolane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Aristolane sesquiterpenoids